Cas no 479094-62-7 (Di-tert-butyl(methyl)phosphonium tetrafluoroborate)

• Product Name: Di-tert-butyl(methyl)phosphonium tetrafluoroborate
• CAS No: 479094-62-7
• MF: C₉H₂₂BF₄P
• MW: 248.049357891083
• MDL: MFCD03840579
• CID: 931573
• PubChem ID: 253660691
• Update Time: 2025-06-11

Di-tert-butyl(methyl)phosphonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl(methyl)phosphonium tetrafluoroborate
• Di-tert-butylmethylphosphoniumtetrafluoroborate
• Di-tert-butylmethylphosphine tetrafluoroborate
• 479094-62-7
• SCHEMBL24336
• EN300-1662310
• di-tert-butyl(methyl)phosphanium; tetrafluoroboranuide
• DB-297224
• Ditert-butyl(methyl)phosphonium tetrafluoroborate
• Di-t-butylmethylphosphonium tetrafluoroborate
• Methyl[bis(2-methyl-2-propanyl)]phosphonium tetrafluoroborate
• 870777-30-3
• DI-TERT-BUTYL(METHYL)PHOSPHANIUM TETRAFLUOROBORATE
• Di-tert-butyl(methyl)phosphoniumtetrafluoroborate
• DI-TERT-BUTYLMETHYLPHOSPHINE TETRAFLUOR&
• F17214
• D4731
• MFCD03840579
• ditert-butyl(methyl)phosphanium;tetrafluoroborate
• Di-tert-butylmethylphosphonium tetrafluoroborate
• AKOS015832939
• BRDLRXCAHKUWJS-UHFFFAOYSA-O
• SY077879

• MDL： MFCD03840579
• Inchi： 1S/C9H21P.BF4/c1-8(2,3)10(7)9(4,5)6;2-1(3,4)5/h1-7H3;/q;-1/p+1
• InChI Key： BRDLRXCAHKUWJS-UHFFFAOYSA-O
• SMILES： [PH+](C)(C(C)(C)C)C(C)(C)C.F[B-](F)(F)F

Computed Properties

• Exact Mass: 247.14100
• Monoisotopic Mass: 248.1488305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: >230 °C(lit.)
• PSA: 13.59000
• LogP: 4.99510

Di-tert-butyl(methyl)phosphonium tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Di-tert-butyl(methyl)phosphonium tetrafluoroborate

Comprehensive Overview of Di-tert-butyl(methyl)phosphonium tetrafluoroborate (CAS No. 479094-62-7)

Di-tert-butyl(methyl)phosphonium tetrafluoroborate (CAS No. 479094-62-7) is a highly specialized phosphonium-based ionic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique tetrafluoroborate anion and sterically hindered phosphonium cation, exhibits remarkable stability and reactivity, making it a valuable asset in fields such as catalysis, electrolyte formulations, and material science. Its molecular structure, featuring a tert-butyl and methyl substituents on the phosphorus center, contributes to its distinct physicochemical properties.

In recent years, the demand for high-performance ionic compounds like Di-tert-butyl(methyl)phosphonium tetrafluoroborate has surged, driven by advancements in green chemistry and sustainable technologies. Researchers and industry professionals frequently search for terms such as "phosphonium salts applications," "tetrafluoroborate stability," and "ionic liquid alternatives," reflecting the growing interest in this compound's potential. Its role in energy storage systems, particularly in lithium-ion batteries and supercapacitors, has been a focal point of studies due to its low viscosity and high thermal stability.

The synthesis of Di-tert-butyl(methyl)phosphonium tetrafluoroborate involves precise alkylation and anion exchange techniques, ensuring high purity and yield. Its chemical compatibility with various solvents and reagents makes it a versatile intermediate in organic synthesis. For instance, it has been employed as a phase-transfer catalyst in reactions requiring mild conditions and high selectivity. Additionally, its non-volatile nature aligns with the principles of green chemistry, reducing environmental impact compared to traditional solvents.

One of the most discussed topics in relation to Di-tert-butyl(methyl)phosphonium tetrafluoroborate is its potential in next-generation electrolytes. With the rise of electric vehicles (EVs) and renewable energy storage, the search for high-efficiency electrolytes has intensified. This compound's ability to enhance ionic conductivity while maintaining electrochemical stability positions it as a promising candidate. Keywords like "electrolyte additives for batteries" and "phosphonium salts in energy storage" highlight its relevance in cutting-edge research.

Beyond energy applications, Di-tert-butyl(methyl)phosphonium tetrafluoroborate has shown promise in advanced material synthesis. Its use in polymer modification and nanomaterial fabrication has been explored, particularly for creating high-strength composites and conductive polymers. The compound's thermal degradation resistance and compatibility with organic matrices make it ideal for high-performance coatings and adhesives. Searches for "phosphonium salts in polymers" and "tetrafluoroborate in nanomaterials" underscore its multidisciplinary appeal.

In conclusion, Di-tert-butyl(methyl)phosphonium tetrafluoroborate (CAS No. 479094-62-7) represents a pivotal advancement in specialty chemicals. Its diverse applications, from catalysis to energy storage and material science, reflect its adaptability and performance. As industries continue to prioritize sustainability and innovation, this compound is poised to play a critical role in shaping future technologies. For researchers and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities.